2-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H14FN3O3/c1-23-14-7-5-13(6-8-14)19-16(22)10-15-20-17(24-21-15)11-3-2-4-12(18)9-11/h2-9H,10H2,1H3,(H,19,22)
• InChI Key: UBKOEILRQBPWNV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CC2=NOC(=N2)C3=CC(=CC=C3)F
• Molecular Formula: C17H14FN3O3
• Molecular Weight: 327.31 g/mol

Description

2-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]-N-(4-methoxyphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]-N-(4-methoxyphenyl)acetamide is not fully understood. However, it is believed to act by modulating the activity of certain neurotransmitter receptors in the brain, such as the GABA-A receptor and the glycine receptor.
Biochemical and Physiological Effects:
Studies have shown that 2-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]-N-(4-methoxyphenyl)acetamide can reduce inflammation and pain in animal models. It has also been found to exhibit anticonvulsant properties and can reduce seizure activity in animal models. Additionally, it has been shown to have a positive effect on cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]-N-(4-methoxyphenyl)acetamide in lab experiments include its relatively easy synthesis method, its potent pharmacological effects, and its potential applications in various fields. However, its limitations include its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 2-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]-N-(4-methoxyphenyl)acetamide. One potential direction is to further investigate its mechanism of action and identify the specific neurotransmitter receptors it modulates. Another direction is to explore its potential applications in treating neurological disorders such as epilepsy and Alzheimer's disease. Additionally, further research is needed to determine its safety and efficacy in human clinical trials.
In conclusion, 2-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]-N-(4-methoxyphenyl)acetamide is a chemical compound with significant potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and limitations.

Synthesis Methods

The synthesis of 2-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]-N-(4-methoxyphenyl)acetamide involves the reaction of 3-fluorobenzoyl chloride with 5-amino-1,2,4-oxadiazole in the presence of a base to form 5-(3-fluorophenyl)-1,2,4-oxadiazole-3-amine. This intermediate is then reacted with 4-methoxyphenylacetyl chloride in the presence of a base to obtain the final product.

Scientific Research Applications

2-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]-N-(4-methoxyphenyl)acetamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties in animal models.